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Compound of Interest

Compound Name: PD-217014

Cat. No.: B609873 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for PD-217014, identified as (1 alpha,3

alpha,5 alpha-3-aminomethyl-bicyclo[3.2.0]heptane-3-acetic acid), is publicly available. The

following guidance is based on safety information for structurally similar GABA analogs,

pregabalin and gabapentin, and general best practices for handling potent pharmaceutical

compounds in a laboratory setting.[1][2][3][4][5] It is imperative to conduct a thorough risk

assessment before handling this compound and to consult with your institution's environmental

health and safety department.

Hazard Identification and Risk Assessment
PD-217014 is a potent alpha(2)delta ligand and a GABA analog, developed as a successor to

gabapentin and pregabalin.[1][2] Due to its pharmacological activity and the known hazards of

related compounds, it should be handled as a potent compound with potential health risks.

Potential Hazards Based on Analog Data (Pregabalin):

Reproductive Toxicity: Pregabalin is classified as a Category 2 reproductive toxicant,

suspected of damaging the unborn child.[1][6]

Serious Eye Damage: Pregabalin can cause serious eye damage.[6]

Other Adverse Effects: Clinical use of pregabalin has been associated with dizziness,

drowsiness, and other central nervous system effects.[1][7]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table

summarizes the recommended PPE for handling PD-217014.

Body Part Recommended Protection Specifications

Eyes/Face
Safety Goggles and Face

Shield

ANSI Z87.1 certified. A face

shield should be worn in

addition to goggles when

handling larger quantities or

when there is a risk of

splashing.

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Double gloving

is advised for handling potent

compounds.

Body
Laboratory Coat and

Disposable Gown

A fully buttoned lab coat

should be worn at all times.

For procedures with a higher

risk of contamination, a

disposable gown should be

worn over the lab coat.

Respiratory Respirator

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used,

especially when handling

powders or generating

aerosols. The specific type

should be determined by a risk

assessment.

Engineering Controls
Engineering controls are the primary means of minimizing exposure to potent compounds.
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Control Type Description

Ventilation

All handling of PD-217014 powder should be

conducted in a certified chemical fume hood or

a powder containment hood to minimize

inhalation exposure.[3]

Containment

For procedures with a high potential for aerosol

generation, such as weighing or preparing

concentrated solutions, a glove box or an

isolator should be used.[8]

Designated Area

A designated area within the laboratory should

be established for the handling of PD-217014.

This area should be clearly marked, and access

should be restricted.

Handling and Storage Procedures
Workflow for Handling PD-217014:
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Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Prepare Designated Handling Area

Gather and Inspect Equipment

Weigh Compound in Containment

Dissolve in Appropriate Solvent

Transfer to Reaction Vessel

Decontaminate Surfaces

Dispose of Waste

Doff PPE Correctly

Click to download full resolution via product page

Caption: Workflow for the safe handling of PD-217014.
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Storage:

Store PD-217014 in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area, away from incompatible materials.

Store in a locked cabinet or other secure location to restrict access.

Spill and Emergency Procedures
Emergency Contact Information:

Contact Phone Number

Emergency Services 911 (or local equivalent)

Institutional Safety Office [Insert Institutional Phone Number]

Principal Investigator [Insert PI's Phone Number]

Spill Response Plan:
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Spill Occurs

Evacuate Immediate Area

Notify Supervisor and Safety Office

Don Appropriate PPE for Cleanup

Contain the Spill with Absorbent Material

Clean the Area with an Appropriate Deactivating Solution

Dispose of Contaminated Materials as Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step spill response plan for PD-217014.

Waste Disposal
All waste contaminated with PD-217014 must be treated as hazardous waste.
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Waste Type Disposal Procedure

Solid Waste

Contaminated PPE, weigh boats, and other

solid materials should be collected in a

designated, labeled hazardous waste container.

Liquid Waste

Solutions containing PD-217014 should be

collected in a labeled, sealed hazardous waste

container. Do not dispose of down the drain.

Sharps

Contaminated needles and other sharps must

be disposed of in a designated sharps container

for hazardous waste.

Follow all institutional, local, and national regulations for the disposal of hazardous chemical

waste.

Experimental Protocols
As a potent compound, all experimental procedures involving PD-217014 should be designed

to minimize the risk of exposure.

General Protocol Considerations:

Use the smallest quantity of the compound necessary for the experiment.

Prepare stock solutions in a containment device (e.g., chemical fume hood).

Avoid generating dust or aerosols. If possible, purchase the compound in a solution or pre-

weighed format.

Clearly label all containers with the compound name and associated hazards.

Decontaminate all surfaces and equipment after use. The effectiveness of a decontamination

solution should be verified.[9]

This document provides a foundational guide for the safe handling of PD-217014. Researchers

must remain vigilant and adhere to the highest safety standards to protect themselves and their
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colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b609873?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

